Cas no 2229426-57-5 (6-bromopyridin-2-yl sulfamate)

• Product Name: 6-bromopyridin-2-yl sulfamate
• CAS No: 2229426-57-5
• MF: C₅H₅BrN₂O₃S
• MW: 253.073798894882
• CID: 6437758
• PubChem ID: 165637300
• Update Time: 2025-10-24

6-bromopyridin-2-yl sulfamate Chemical and Physical Properties

Names and Identifiers

• 6-bromopyridin-2-yl sulfamate
• 2229426-57-5
• EN300-2002557

• Inchi： 1S/C5H5BrN2O3S/c6-4-2-1-3-5(8-4)11-12(7,9)10/h1-3H,(H2,7,9,10)
• InChI Key： BVNUAJZZNISVOI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=N1)OS(N)(=O)=O

Computed Properties

• Exact Mass: 251.92043g/mol
• Monoisotopic Mass: 251.92043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 90.7Ų

Additional information on 6-bromopyridin-2-yl sulfamate

Recent Advances in the Study of 6-Bromopyridin-2-yl Sulfamate (CAS: 2229426-57-5)

6-Bromopyridin-2-yl sulfamate (CAS: 2229426-57-5) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique sulfamate functional group attached to a brominated pyridine ring, has shown promising potential in various therapeutic applications, particularly in enzyme inhibition and drug development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities.

One of the key areas of research involving 6-bromopyridin-2-yl sulfamate is its role as a potent inhibitor of carbonic anhydrases (CAs), a family of enzymes implicated in numerous physiological and pathological processes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition against CA isoforms, particularly CA IX and CA XII, which are overexpressed in hypoxic tumor environments. The study highlighted the compound's potential as a targeted therapy for cancer, with minimal off-target effects compared to traditional CA inhibitors.

In addition to its anticancer properties, 6-bromopyridin-2-yl sulfamate has also been investigated for its antimicrobial activity. A recent preprint on bioRxiv reported its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The study proposed that the sulfamate moiety plays a critical role in disrupting bacterial cell wall synthesis, offering a novel mechanism of action distinct from existing antibiotics.

The synthetic accessibility of 6-bromopyridin-2-yl sulfamate has also been a focus of recent research. A 2024 paper in Organic & Biomolecular Chemistry detailed a streamlined, high-yield synthesis route using microwave-assisted techniques, significantly reducing reaction times and improving scalability. This advancement is expected to facilitate further preclinical and clinical studies by ensuring a reliable supply of the compound.

Despite these promising developments, challenges remain in the clinical translation of 6-bromopyridin-2-yl sulfamate. Pharmacokinetic studies have indicated limited oral bioavailability, prompting ongoing research into prodrug formulations and nanoparticle-based delivery systems. Furthermore, comprehensive toxicology assessments are needed to evaluate its safety profile in vivo.

In conclusion, 6-bromopyridin-2-yl sulfamate (CAS: 2229426-57-5) represents a versatile scaffold with broad therapeutic potential. Its dual applications in oncology and infectious diseases, coupled with recent synthetic advancements, position it as a compelling candidate for future drug development. Continued research efforts are warranted to address existing limitations and fully realize its clinical benefits.